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Compound of Interest

5,7,4'-Trihydroxy-8-
Compound Name:
methylflavanone

Cat. No.: B149884

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
5,7,4'-Trihydroxy-8-methylflavanone (CAS No. 916917-28-7). The following procedures are
based on available safety data and general laboratory best practices to ensure minimal
environmental impact and maintain a safe working environment.

Key Safety and Disposal Information

According to the Safety Data Sheet (SDS) provided by MedchemExpress, 5,7,4'-Trihydroxy-8-
methylflavanone is classified as not a hazardous substance or mixture[1]. This classification is
the primary determinant for the recommended disposal route. However, it is crucial to adhere to
local, state, and federal regulations, as disposal requirements can vary.
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Parameter Information Source

5,7,4'-Trihydroxy-8-

Chemical Name MedchemExpress SDS
methylflavanone

Synonyms 8-Methyl-naringenine MedchemExpress SDS

CAS Number 916917-28-7 MedchemExpress SDS

o Not a hazardous substance or

Hazard Classification ] MedchemExpress SDS[1]
mixture

Primary Disposal Route Non-hazardous solid waste General Laboratory Guidelines

Experimental Workflow for Disposal

The following diagram outlines the decision-making process and procedural steps for the
proper disposal of 5,7,4'-Trihydroxy-8-methylflavanone.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/product/b149884?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Disposal Workflow for 5,7,4'-Trihydroxy-8-methylflavanone

Start: Have 5,7,4'-Trihydroxy-8-methylflavanone for Disposal (No (Per MedchemExpress SDS)) Yes

Consult Safety Data Sheet (SDS)

Is the substance classified as hazardous?

No es

Dispose as Non-Hazardous Solid Waste Follow Institutional Hazardous Waste Procedures

'

Check Local, State, and Federal Regulations

l

Package in a sealed, labeled container

'

Dispose in designated laboratory solid waste stream

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal decision workflow for 5,7,4'-Trihydroxy-8-methylflavanone.
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Step-by-Step Disposal Protocol

1. Personal Protective Equipment (PPE):

» Before handling, ensure you are wearing appropriate PPE, including safety glasses, gloves,
and a lab coat.

2. Waste Identification and Segregation:

» Confirm that the waste to be disposed of is solely 5,7,4'-Trihydroxy-8-methylflavanone and
is not mixed with any hazardous solvents or other regulated chemicals. If it is contaminated
with a hazardous substance, the mixture must be treated as hazardous waste.

3. Containerization:
» Place the solid 5,7,4'-Trihydroxy-8-methylflavanone waste into a well-sealed container.

e The container should be clearly labeled as "5,7,4'-Trihydroxy-8-methylflavanone (Non-
Hazardous Solid Waste)" to avoid accidental mismanagement by other laboratory personnel
or custodial staff.

4. Final Disposal:

o Dispose of the sealed and labeled container in the designated laboratory solid waste stream
intended for non-hazardous chemical waste.

e Do not dispose of this compound down the drain unless it is in a solution and local
regulations explicitly permit it for non-hazardous materials. For the solid form, disposal in the
solid waste stream is the appropriate method.

5. Empty Container Disposal:

» Any empty containers that previously held 5,7,4'-Trihydroxy-8-methylflavanone should
have their labels defaced or removed.

e These empty containers can then be disposed of in the regular laboratory trash or recycling,
in accordance with your institution's policies.
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Important Considerations:

o Consult Local Regulations: Always consult your institution's Environmental Health and Safety
(EHS) department for specific guidance, as local regulations may have additional
requirements for the disposal of laboratory chemicals, even those classified as non-
hazardous.

¢ Avoid Contamination: Ensure that non-hazardous waste streams are not contaminated with
hazardous materials, as this can lead to costly and improper waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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